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Compound of Interest

Compound Name: 2-Ethynyl-2-methyl-1,3-dioxolane

Cat. No.: B3105666

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Ethynyl-2-methyl-1,3-dioxolane (CAS
Number: 15441-75-5) is not readily available. The following disposal procedures are based on
the known hazards of its functional groups—a dioxolane (a cyclic ether) and a terminal ethynyl
(acetylenic) group—as well as safety information for analogous compounds. It is imperative to
handle this chemical with extreme caution and in strict accordance with all applicable local,
state, and federal regulations.

The dual functional groups in 2-Ethynyl-2-methyl-1,3-dioxolane present significant hazards
that must be addressed during disposal. The dioxolane structure makes it a peroxide-former,
meaning it can form explosive peroxide crystals upon exposure to air and light over time.[1][2]
The terminal ethynyl group imparts reactivity, particularly with certain metals, and contributes to
the compound's flammability.

Immediate Safety and Handling Precautions:

Before beginning any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn, including chemical-resistant gloves, safety goggles, and a flame-retardant lab
coat.[1] All handling of this compound should be conducted in a well-ventilated chemical fume
hood.[3]

Key Hazards:

o Flammability: The compound is expected to be highly flammable. Keep it away from all
ignition sources, including heat, sparks, and open flames.[3][4] Use non-sparking tools and
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ensure all equipment is properly grounded to prevent static discharge.[4]

o Peroxide Formation: As an ether, this compound can form explosive peroxides. Visually
inspect the container for any crystal formation around the cap or within the liquid. If crystals
are present, do not move or open the container.[5] Treat it as a potential explosive and
contact your institution's Environmental Health and Safety (EHS) office immediately.[5]

e Reactivity: Terminal alkynes can form explosive acetylides with certain metals, such as
copper, silver, and mercury. Avoid contact with these metals.

Step-by-Step Disposal Procedure:

o Peroxide Testing: For containers that have been opened or stored for an extended period, it
is crucial to test for the presence of peroxides before proceeding with disposal.[1][2] Use
peroxide test strips for a preliminary assessment.[2] If peroxide levels are high (approaching
20 ppm or as defined by your institution's safety protocols), do not proceed with disposal and
contact your EHS office for guidance.[6]

e Small Quantity Disposal:

o For very small quantities (a few milliliters), absorption onto an inert material like vermiculite
or sand is a viable option.

o In a chemical fume hood, slowly add the chemical to a container of the absorbent material,
allowing it to be fully absorbed.

o Place the container with the absorbed chemical into a larger, sealed, and properly labeled
waste container for hazardous materials.

e Large Quantity Disposal:

o

Large volumes of 2-Ethynyl-2-methyl-1,3-dioxolane should be disposed of through a
licensed hazardous waste disposal company.[3]

o

Do not mix this chemical with other waste streams unless compatibility is confirmed.

[¢]

Ensure the waste container is clearly labeled with the chemical name, CAS number
(15441-75-5), and all relevant hazard pictograms (e.g., flammable, irritant).
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e Spill Management:
o In the event of a spill, evacuate the area and remove all ignition sources.[7]
o Ventilate the area.
o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

o Collect the contaminated absorbent material using non-sparking tools and place it in a
sealed container for hazardous waste disposal.[7]

Quantitative Data for Analogous Compound:

Since specific quantitative data for 2-Ethynyl-2-methyl-1,3-dioxolane is not available, the
following table summarizes data for the structurally similar compound, 2-Ethyl-2-methyl-1,3-
dioxolane (CAS: 126-39-6). This information is provided for context and to infer potential
physical properties.

Property Value Source
Molecular Formula CeH1202 [8]
Molecular Weight 116.16 g/mol [8]
Boiling Point 116-117 °C

Density 0.929 g/mL at 25 °C

Flash Point 13 °C (55.4 °F) - closed cup

Disposal Workflow Diagram:
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Caption: Disposal workflow for 2-Ethynyl-2-methyl-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

. fishersci.com [fishersci.com]

. Page loading... [wap.guidechem.com]

. utep.edu [utep.edu]

. ehs.mit.edu [ehs.mit.edu]

. fishersci.com [fishersci.com]

°
(0] ~ (o)) ()] EEN w N =

. 2-Ethyl-2-methyl-1,3-dioxolane | C6H1202 | CID 61067 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Safe Disposal of 2-Ethynyl-2-methyl-1,3-dioxolane: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3105666#2-ethynyl-2-methyl-1-3-dioxolane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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